7-(oxiran-2-ylmethoxy)-4-phenyl-2H-chromen-2-one

• IUPAC Name: 7-(oxiran-2-ylmethoxy)-4-phenylchromen-2-one
• InChI: InChI=1S/C18H14O4/c19-18-9-16(12-4-2-1-3-5-12)15-7-6-13(8-17(15)22-18)20-10-14-11-21-14/h1-9,14H,10-11H2
• InChI Key: BEDZGEASNHBIOM-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)COC2=CC3=C(C=C2)C(=CC(=O)O3)C4=CC=CC=C4
• Molecular Formula: C18H14O4
• DSSTOX Substance ID: DTXSID401217804
• Molecular Weight: 294.3 g/mol
• CAS RN: 24689-28-9

Description

Synthesis Analysis

The synthesis of compounds closely related to “7-(oxiran-2-ylmethoxy)-4-phenyl-2H-chromen-2-one” often involves multi-step chemical reactions. For example, N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide was synthesized by stirring ethyl 2-(2-isopropylphenoxy) acetic acid with 2-diaminobenzene in dry dichloromethane, followed by the addition of lutidine and TBTU in cooled conditions.

Molecular Structure Analysis

The molecular structure of these compounds is typically confirmed using a variety of spectroscopic and crystallographic techniques. For instance, the crystal structure of a similar compound was determined using X-ray crystallography, revealing it crystallizes in the orthorhombic system with specific unit cell parameters, exhibiting intermolecular hydrogen bonds.

Chemical Reactions Analysis

Chemical properties of compounds like “this compound” are often characterized by their reactivity towards various chemical reagents. The chemical behavior can be influenced by the presence of the oxirane ring and the acetamide group, leading to reactions such as ring-opening, nucleophilic substitution, and more.

Physical And Chemical Properties Analysis

The physical properties of these compounds, including melting points, solubility, and crystalline structure, are crucial for their application in material science and pharmaceuticals. For example, the physical properties of related compounds were analyzed through their crystalline structure, which impacts their solubility and stability.

Scientific Research Applications

Antioxidant Activity and Molecular Docking Studies

7-(Oxiran-2-ylmethoxy)-4-phenyl-2H-chromen-2-one derivatives have been synthesized and investigated for their antioxidant activities. Compounds derived from this chemical structure showed potent antioxidant activity in spectrophotometric assays. Molecular docking studies further revealed interactions with cyclooxygenase-2, suggesting potential therapeutic applications (Bandari et al., 2017).

Antimicrobial Activity

Derivatives of this compound have exhibited significant antimicrobial properties. Various analogs of this compound have been tested against bacterial and fungal strains, showing antibacterial and antifungal activities comparable to standard treatments (Mandala et al., 2013).

Potential as Antitumor Agents

Studies on nitrochromenes, a related category of compounds, have highlighted the potential of these compounds as antitumor agents. They function as alkylating agents that can be activated by bioreduction to highly reactive oxiranes, which could be leveraged for targeted cancer therapy (Brown & Lewis, 1992).

Synthesis of Novel Organic Compounds

Research has focused on the synthesis of novel organic compounds using derivatives of this compound. These efforts contribute to the development of new chemical entities with potential applications in various fields of organic chemistry (Keri & Hosamani, 2010).

Topoisomerase II Catalytic Inhibition

One analog, 5-Hydroxy-2-phenyl-7-(thiiran-2-ylmethoxy)-4H-chromen-4-one, demonstrated properties as a topoisomerase II catalytic inhibitor, specifically targeting the ATP-binding domain. It exhibited selectivity for the α-isoform, suggesting potential for less toxic therapeutic applications compared to other topoisomerase II poisons (Park et al., 2019).

Synthesis of Novel Electrochromic Materials

Research involving the synthesis of novel chromene derivatives has led to the development of electrochromic materials with potential applications in optoelectronics. These materials exhibit multicolored electrochromism and are characterized by their electrochemical and optical properties (Yigit et al., 2014).

Future Directions

The future directions for the study of “7-(oxiran-2-ylmethoxy)-4-phenyl-2H-chromen-2-one” could involve further exploration of its synthesis, reactivity, and potential applications. This could include studying its biological activity, developing more efficient synthesis methods, and exploring its reactivity with various chemical reagents.

Mechanism of Action

Target of Action

The compound contains anepoxide ring (oxiran-2-yl), which is known to be highly reactive and can interact with various biological targets, such as proteins and nucleic acids .

Mode of Action

The presence of theepoxide ring suggests potential reactivity due to ring strain. This ring can react with nucleophiles, leading to the formation of new carbon-oxygen bonds, potentially leading to degradation or modification of the molecule.

Biochemical Pathways

The reactivity of the epoxide ring suggests that it could potentially interfere with various biochemical processes, particularly those involving nucleophilic reactions .

Result of Action

Given the reactivity of the epoxide ring, it can be hypothesized that the compound may cause modifications to cellular proteins and nucleic acids, potentially affecting cellular function.